Cas no 2107941-07-9 (1-(5-Formylthiophen-3-yl)piperidine-4-carbonitrile)

• Product name: 1-(5-Formylthiophen-3-yl)piperidine-4-carbonitrile
• CAS No: 2107941-07-9
• MF: C₁₁H₁₂N₂OS
• MW: 220.290781021118
• CID: 5895384
• PubChem ID: 165453196

1-(5-Formylthiophen-3-yl)piperidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2107941-07-9
• 1-(5-formylthiophen-3-yl)piperidine-4-carbonitrile
• EN300-726139
• 1-(5-Formylthiophen-3-yl)piperidine-4-carbonitrile

• Inchi： 1S/C11H12N2OS/c12-6-9-1-3-13(4-2-9)10-5-11(7-14)15-8-10/h5,7-9H,1-4H2
• InChI Key： NOZGSEMAWMEYMP-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)N1CCC(C#N)CC1

Computed Properties

• Exact Mass: 220.06703418g/mol
• Monoisotopic Mass: 220.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.3Ų
• XLogP3: 1.7